Cas no 1206679-57-3 (3-(trifluoromethyl)cyclohexylhydrazine)

• Product Name: 3-(trifluoromethyl)cyclohexylhydrazine
• CAS No: 1206679-57-3
• MF: C₇H₁₃F₃N₂
• MW: 182.186732053757
• MDL: MFCD09745215
• CID: 2101315
• PubChem ID: 44558240
• Update Time: 2025-10-29

3-(trifluoromethyl)cyclohexylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(trifluoromethyl)cyclohexyl)hydrazine
• [3-(trifluoromethyl)cyclohexyl]hydrazine
• 3-(trifluoromethyl)cyclohexylhydrazine

• MDL： MFCD09745215
• Inchi： 1S/C7H13F3N2/c8-7(9,10)5-2-1-3-6(4-5)12-11/h5-6,12H,1-4,11H2
• InChI Key： ZADCDXGGSDKHKY-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)NN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 38

Additional information on 3-(trifluoromethyl)cyclohexylhydrazine

Comprehensive Analysis of 3-(Trifluoromethyl)cyclohexylhydrazine (CAS 1206679-57-3): Properties, Applications, and Industry Trends

The chemical compound 3-(trifluoromethyl)cyclohexylhydrazine (CAS 1206679-57-3) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a cyclohexylhydrazine derivative bearing a trifluoromethyl group, this specialty chemical serves as a versatile building block in organic synthesis. The presence of both hydrazine and trifluoromethyl moieties enables diverse reactivity patterns, making it valuable for constructing complex molecular architectures.

Recent literature highlights the growing demand for fluorinated organic compounds like 3-(trifluoromethyl)cyclohexylhydrazine, driven by their enhanced metabolic stability and bioavailability in drug discovery. The compound's CAS registry number (1206679-57-3) frequently appears in patent applications related to kinase inhibitors and CNS-targeting therapeutics. Researchers particularly value its ability to introduce both conformational rigidity (via the cyclohexyl ring) and lipophilicity (through the CF₃ group) into lead compounds.

From a synthetic chemistry perspective, 3-(trifluoromethyl)cyclohexane hydrazine demonstrates remarkable utility in: 1) Heterocycle formation through cyclocondensation reactions, 2) Asymmetric synthesis of chiral amines, and 3) Preparation of biologically active hydrazones. Its stability under various reaction conditions makes it preferable to aromatic hydrazine analogs in many applications. Analytical data (HPLC, NMR) typically shows high purity (>98%) for commercially available material, with storage recommendations emphasizing protection from moisture and oxidation.

The compound's physicochemical properties warrant special discussion. The trifluoromethyl cyclohexyl moiety significantly influences parameters such as logP (measured at ~2.1), water solubility (<50 mg/mL), and melting point (observed range 89-92°C). These characteristics make CAS 1206679-57-3 particularly suitable for medicinal chemistry programs addressing targets requiring moderate lipophilicity. Recent computational studies suggest the compound's 3D conformation may favorably interact with hydrophobic enzyme pockets while maintaining sufficient aqueous solubility for formulation development.

Industry trends indicate expanding applications of 3-(trifluoromethyl)cyclohexylhydrazine in: 1) Proteolysis targeting chimeras (PROTACs) development, 2) Covalent inhibitor design, and 3) Agricultural chemical optimization. The compound's ability to serve as both a linker and pharmacophore component in PROTAC molecules has been particularly noteworthy. Several preclinical candidates featuring this scaffold demonstrate improved tissue distribution profiles compared to non-fluorinated analogs.

Safety considerations for handling 3-(trifluoromethyl)cyclohexylhydrazine hydrochloride (a common salt form) follow standard protocols for hydrazine derivatives, including use of personal protective equipment and proper ventilation. The compound's stability profile allows for standard shipping and storage at ambient temperature when properly packaged. Regulatory status varies by region, but most jurisdictions classify it as a research chemical rather than a controlled substance.

Emerging research directions explore the compound's potential in: 1) Metal-organic frameworks (MOFs) construction, 2) Fluorinated liquid crystals development, and 3) PET tracer synthesis. The trifluoromethyl hydrazine moiety's ability to coordinate with transition metals while maintaining thermal stability opens new possibilities in materials science. Additionally, the ¹⁹F NMR signal from the CF₃ group provides valuable analytical handles for reaction monitoring.

Market analysis shows steady growth in demand for CAS 1206679-57-3, with compound annual growth rate projections of 8-12% through 2028. This reflects broader trends in fluorine chemistry adoption across life sciences. Suppliers typically offer the compound in research quantities (100mg-10g) with options for custom synthesis and isotopic labeling (²H, ¹³C, ¹⁵N). Pricing remains competitive with other specialty fluorinated building blocks, though availability may fluctuate due to raw material supply chains.

For synthetic chemists working with 3-(trifluoromethyl)cyclohexylhydrazine, recent methodological advances include: 1) Flow chemistry protocols for safer handling, 2) Microwave-assisted coupling reactions, and 3) Enzymatic resolution of stereoisomers. These innovations address common challenges in scaling up reactions involving hydrazine derivatives while improving yields and selectivity. The compound's compatibility with continuous manufacturing processes makes it attractive for industrial applications.

Environmental fate studies indicate that 3-(trifluoromethyl)cyclohexane hydrazine derivatives exhibit moderate biodegradability under aerobic conditions, with hydrolysis being the primary degradation pathway. The trifluoromethyl group's persistence warrants consideration in environmental risk assessments, though the compound's relatively low production volumes currently limit ecological impact concerns. Green chemistry approaches to its synthesis are an active area of investigation.

In conclusion, 3-(trifluoromethyl)cyclohexylhydrazine (CAS 1206679-57-3) represents a strategically important compound at the intersection of fluorine chemistry and nitrogen-containing heterocycles. Its dual functionality as both a synthetic intermediate and potential pharmacophore ensures continued relevance across multiple research domains. Future developments will likely focus on expanding its utility in targeted drug delivery systems and advanced materials while optimizing synthetic routes for improved sustainability.